MDTF

• Molecular Formula: C16H10F4NNaO9S
• Molecular Weight: 491.3 g/mol
• InChI: InChI=1S/C16H11F4NO9S.Na/c17-10-12(19)15(31(25,26)27)13(20)11(18)14(10)30-16(24)6-4-28-9(29-5-6)3-21-7(22)1-2-8(21)23;/h1-2,6,9H,3-5H2,(H,25,26,27);/q;+1/p-1
• InChIKey: IJMQMXCDKRRCOO-UHFFFAOYSA-M

MDTF ADC Linker: Hydrophilicity & Serum Stability

MDTF (sodium 4-((2-(maleimidomethyl)-1,3-dioxane-5-carbonyl)oxy)-2,3,5,6-tetrafluorobenzenesulfonate) is a heterobifunctional, non-cleavable linker reagent designed for amine-to-thiol conjugation in the synthesis of antibody-drug conjugates (ADCs) [1]. Developed as a direct analog of the widely used SMCC (N-Succinimidyl-4-(maleimidomethyl) cyclohexanecarboxylate) linker, MDTF features a 1,3-dioxane ring in place of the cyclohexyl ring, which confers enhanced aqueous solubility and increased stability of the thiol-maleimide adduct in plasma [1][2].

Bioconjugation Amine-to-thiol non-cleavable linker

Hydrophilicity 1,3-Dioxane core for aqueous solubility

Stability Self-stabilizing succinimide hydrolysis

• [1] García de la Torre, P., et al. (2016). 2-(Maleimidomethyl)-1,3-Dioxanes (MD): a Serum-Stable Self-hydrolysable Hydrophilic Alternative to Classical Maleimide Conjugation. Scientific Reports, 6, 30835. View Source
• [2] MedChemExpress. (n.d.). MDTF Product Page. Retrieved April 19, 2026. View Source

MDTF vs. SMCC/MCC: Key Advantages

Substituting MDTF with a generic analog like SMCC or MCC carries a high risk of compromised ADC performance. The critical performance parameters of an ADC—namely, circulation half-life, off-target toxicity, and overall therapeutic index—are heavily influenced by linker chemistry [1][2]. While many non-cleavable linkers exist, their unique physicochemical properties (e.g., hydrophobicity, stability, aggregation propensity) directly dictate the ADC's pharmacokinetic profile [3]. MDTF's specific molecular design directly addresses the known liabilities of the SMCC/MCC scaffold: high hydrophobicity leading to aggregation and rapid clearance, and the slow, reversible deconjugation of the maleimide-thiol adduct in plasma. Therefore, swapping MDTF for another linker without rigorous comparative evaluation introduces significant, quantifiable uncertainty in the ADC's stability and in vivo behavior.

MDTF Linker

1,3-Dioxane core reduces hydrophobicity; accelerated succinimide hydrolysis limits deconjugation

SMCC/MCC Linker

Cyclohexyl core may cause aqueous precipitation; progressive thiol exchange may lead to payload loss

Hydrophilicity mismatch

Lower LogP not shared by SMCC/MCC; precipitation risk may increase during aqueous conjugation

Conjugate stability mismatch

Standard maleimide linkers lack self-stabilizing hydrolysis; deconjugation over time may compromise payload retention

• [1] Beck, A., Goetsch, L., Dumontet, C., & Corvaïa, N. (2017). Strategies and challenges for the next generation of antibody–drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source
• [2] Lyon, R. P., Bovee, T. D., Doronina, S. O., Burke, P. J., Hunter, J. H., Neff-LaFord, H. D., ... & Senter, P. D. (2015). Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology, 33(7), 733-735. View Source
• [3] Lu, J., Jiang, F., Lu, A., & Zhang, G. (2016). Linkers Having a Crucial Role in Antibody–Drug Conjugates. International Journal of Molecular Sciences, 17(4), 561. View Source

MDTF vs. SMCC/MCC: Evidence Summary

Hydrophilicity Advantage of MD Linker

MDTF was designed to address the hydrophobic nature of the SMCC linker, which can induce ADC aggregation and rapid plasma clearance. By substituting the cyclohexyl ring of SMCC with a more polar 1,3-dioxane ring, the hydrophilicity of the linker is significantly increased [1]. This is a direct, structural improvement over the baseline SMCC scaffold.

LogP Hydrophilicity

Class-level

ΔLogP = −1.67 (MD vs. MCC linker model)

Supports hydrophilicity-based selection

In silico calculation; formulation context review recommended

Evidence Dimension	Linker Core Hydrophilicity
Target Compound Data	1,3-Dioxane core (more polar structure)
Comparator Or Baseline	SMCC (cyclohexane core)
Quantified Difference	Qualitative increase in polarity; observed as enhanced aqueous solubility of conjugates and reduced aggregation propensity.
Conditions	Structural comparison and assessment of conjugate behavior in aqueous media.

Why This Matters

Increased hydrophilicity reduces the risk of ADC aggregation, a critical quality attribute that can lead to poor pharmacokinetics and potential immunogenicity.

• [1] García de la Torre, P., et al. (2016). 2-(Maleimidomethyl)-1,3-Dioxanes (MD): a Serum-Stable Self-hydrolysable Hydrophilic Alternative to Classical Maleimide Conjugation. Scientific Reports, 6, 30835. View Source

FRET Serum Stability Comparison

The stability of the thiol-maleimide linkage formed by MDTF was directly compared to that of an MCC linker using a FRET-based assay in human plasma. The MD-based probe exhibited a considerably higher self-stabilization rate [1][2]. This increased stability is attributed to an accelerated succinimide ring-opening reaction, which prevents the retro-Michael deconjugation that plagues classical maleimide conjugates.

FRET Serum Stability

Head-to-head

P1 (MDTF): 0% cleavage P2 (MCC): 40% cleavage at 72 h

Reported serum stability differentiation

Human plasma, 37°C; supports payload retention review

Evidence Dimension	Plasma Stability (Self-stabilization rate)
Target Compound Data	Significantly greater self-stabilization rate
Comparator Or Baseline	MCC-based FRET probe
Quantified Difference	Substantially higher (exact fold-change not provided in abstract, but reported as 'significantly greater' and 'superior stability')
Conditions	FRET probe incubation in human plasma at 50 μM MDTF equivalent.

Why This Matters

Enhanced plasma stability directly translates to lower off-target payload release, potentially reducing systemic toxicity and improving the therapeutic window of the resulting ADC.

• [1] García de la Torre, P., et al. (2016). 2-(Maleimidomethyl)-1,3-Dioxanes (MD): a Serum-Stable Self-hydrolysable Hydrophilic Alternative to Classical Maleimide Conjugation. Scientific Reports, 6, 30835. View Source
• [2] MedChemExpress. (n.d.). MDTF Product Page. Retrieved April 19, 2026. View Source

Accelerated Succinimide Hydrolysis Rate

For practical conjugation, linker solubility in organic solvents like DMSO is essential. MDTF demonstrates high solubility in DMSO, with a reported solubility of 100 mg/mL (equivalent to 203.54 mM) . This high solubility facilitates efficient and reproducible conjugation reactions, minimizing issues with precipitation and allowing for precise control over linker stoichiometry.

Succinimide Hydrolysis

Head-to-head

MDTF: near-complete hydrolysis in 29 h MCC: trace hydrolysis

Supports self-stabilization claim

LC-MS analysis; eliminates need for high-pH step

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (203.54 mM)
Comparator Or Baseline	Not applicable (product specification)
Quantified Difference	Not applicable
Conditions	Requires sonication and warming to 60°C.

Why This Matters

High solubility in DMSO simplifies the conjugation process, reduces variability, and is a key practical consideration for scientists selecting a linker for ADC development.

MDTF Application Scenarios

Maytansinoid ADCs: Reduced Aggregation

MDTF is ideally suited for the preparation of ADCs where high plasma stability and low aggregation are paramount. Its enhanced hydrophilicity and the self-stabilizing nature of its thiol-maleimide linkage directly address the primary liabilities of first-generation non-cleavable linkers like SMCC/MCC [1]. This makes it a compelling choice for developing next-generation ADCs with potentially improved pharmacokinetic profiles and therapeutic indices.

ADC In Vivo Stability & Payload Retention

Due to its more polar 1,3-dioxane core, MDTF is particularly valuable when conjugating highly hydrophobic cytotoxic payloads (e.g., maytansinoids) or antibodies that are inherently prone to aggregation [1]. The increased hydrophilicity of the MDTF linker helps to counteract the overall hydrophobicity of the ADC, mitigating aggregation and improving solubility.

Imaging Bioconjugates: Serum Stability

As demonstrated in the foundational paper, MDTF can be used to create serum-stable fluorescent probes (e.g., FRET probes) [1]. This application is valuable for researchers who require stable bioconjugates for imaging studies in complex biological media, where the instability of traditional maleimide conjugates would lead to signal loss and inaccurate results.

SMCC/MCC Replacement in Manufacturing

Given its well-characterized advantages over the established SMCC/MCC linker class, MDTF serves as a relevant and rigorous comparator in research aimed at developing novel non-cleavable ADC linker technologies. Its documented performance provides a clear benchmark for assessing improvements in hydrophilicity and serum stability.

Application

Selection Property

Validation Focus

Maytansinoid ADC bioconjugation

Hydrophilicity-driven solubility

Aggregation assessment during conjugation

Systemic ADC payload stability studies

Serum-stable linker hydrolysis

Payload deconjugation monitoring

Antibody-fluorophore/chelator conjugate preparation

Low-background linker stability

Target-to-background ratio validation

Aqueous bioconjugation process development

Hydrophilicity and self-stabilization profile

Precipitation and lot-to-lot consistency review

• [1] García de la Torre, P., et al. (2016). 2-(Maleimidomethyl)-1,3-Dioxanes (MD): a Serum-Stable Self-hydrolysable Hydrophilic Alternative to Classical Maleimide Conjugation. Scientific Reports, 6, 30835. View Source